2-(3,4-dichlorophenyl)-2-oxoethyl 2-chlorobenzoate

• IUPAC Name: [2-(3,4-dichlorophenyl)-2-oxoethyl] 2-chlorobenzoate
• InChI: InChI=1S/C15H9Cl3O3/c16-11-4-2-1-3-10(11)15(20)21-8-14(19)9-5-6-12(17)13(18)7-9/h1-7H,8H2
• InChI Key: YRRBTQQCYGGWER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC(=O)C2=CC(=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C15H9Cl3O3
• Molecular Weight: 343.6 g/mol

Description

2-(3,4-dichlorophenyl)-2-oxoethyl 2-chlorobenzoate, commonly known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. It is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins, mediators of inflammation and pain. Diclofenac is synthesized through a multi-step process, which involves the reaction of 2-chlorobenzoic acid with 2-(3,4-dichlorophenyl)acetyl chloride, followed by esterification with ethanol.

Mechanism of Action

Diclofenac exerts its pharmacological effects by inhibiting the activity of COX enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins are mediators of inflammation and pain, and their production is increased in response to tissue injury or inflammation. By inhibiting COX enzymes, diclofenac reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Diclofenac also inhibits the migration of leukocytes to the site of inflammation, and reduces the production of reactive oxygen species. In addition, diclofenac has been shown to have cardiovascular effects, such as reducing blood pressure and improving endothelial function.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for use in laboratory experiments. It is readily available, and its synthesis is well-established. Diclofenac is also relatively stable, and can be stored for long periods of time without significant degradation. However, diclofenac has some limitations for use in laboratory experiments. It has a relatively short half-life, and its effects can be variable depending on the route of administration and the dose used. In addition, diclofenac can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on diclofenac. One area of interest is the development of new formulations of diclofenac that can improve its bioavailability and reduce its side effects. Another area of interest is the identification of new targets for diclofenac, which can expand its therapeutic applications. In addition, there is a need for further research on the cardiovascular effects of diclofenac, particularly in high-risk populations. Finally, there is a need for further research on the long-term safety and efficacy of diclofenac, particularly in the context of chronic use.

Synthesis Methods

The synthesis of diclofenac involves several steps, including the reaction of 2-chlorobenzoic acid with 2-(3,4-dichlorophenyl)acetyl chloride in the presence of a catalyst such as aluminum chloride. The resulting intermediate is then esterified with ethanol to form diclofenac. The yield of diclofenac can be improved by optimizing the reaction conditions, such as the temperature, reaction time, and concentration of reagents.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic effects. It has been shown to be effective in the treatment of various inflammatory conditions, such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. Diclofenac is also used for the management of acute pain, such as postoperative pain and dental pain.